Ethylene Linker Confers Distinct Conformational and Lipophilic Profile vs. Methylene-Linked Analog
The target compound employs an ethylene (–CH₂CH₂–) linker between the triazolopyridine C3 position and the secondary amine nitrogen, whereas the closest linker variant, (2-methylbutyl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine, uses a methylene (–CH₂–) spacer. This one-carbon elongation increases the free base molecular weight from 218.3 to 232.33 Da and the dihydrochloride salt molecular weight from 291.22 to 305.25 Da . The ethylene linker also raises the computed LogP from 1.1195 to 1.3565 (ΔLogP = +0.237) and the fraction sp³ (Fsp³) from 0.500 to 0.538 . These differences indicate enhanced conformational entropy in the linker region and moderately increased lipophilicity for the target compound.
| Evidence Dimension | Linker length effect on molecular weight, LogP, and Fsp3 |
|---|---|
| Target Compound Data | MW = 305.25 Da (2HCl salt); LogP = 1.3565; Fsp3 = 0.538; Linker = –CH₂CH₂– (ethylene) |
| Comparator Or Baseline | (2-Methylbutyl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine: MW = 291.22 Da (2HCl salt); LogP = 1.1195; Fsp3 = 0.500; Linker = –CH₂– (methylene) |
| Quantified Difference | ΔMW = +14.03 Da (salt); ΔLogP = +0.237; ΔFsp3 = +0.038 |
| Conditions | Physicochemical properties as reported by Fluorochem Ltd. product datasheets; LogP computed by vendor method; Fsp3 calculated from molecular formula |
Why This Matters
The ethylene linker provides greater conformational freedom and a modest lipophilicity increase, which can be critical for optimizing ligand–protein binding entropies and membrane permeability in lead optimization.
